Cas no 101646-02-0 (3-Chloro-4-fluoro-5-nitrobenzotrifluoride)

• Product Name: 3-Chloro-4-fluoro-5-nitrobenzotrifluoride
• CAS No: 101646-02-0
• MF: C₇H₂ClF₄NO₂
• MW: 243.54289484024
• MDL: MFCD00674108
• CID: 91224
• PubChem ID: 24870374
• Update Time: 2025-04-18

3-Chloro-4-fluoro-5-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-fluoro-3-nitro-5-(trifluoromethyl)benzene
• 3-Chloro-5-nitro-alpha,alpha,alpha,4-tetrafluorotoluene
• 3-Chloro-4-fluoro-5-nitrobenzotrifluoride
• TIMTEC-BB SBB010013
• 3-chloro-5-nitro-à,à,à,4-tetrafluorotoluene
• 3-Chloro-4-fluoro-5-nitrobenzotrifluoride 99%
• 5-Chloro-4-fluoro-3-nitro-trifluoromethylbenzene
• AKOS015888778
• DTXSID20371446
• FT-0615378
• 5-Chloro-4-fluoro-3-nitrotrifluoromethylbenzene
• 3-Chloro-4-fluoro-5-nitrobenzotrifluoride, 99%
• 101646-02-0
• MFCD00674108
• CS-0321552
• A19531
• Benzene, 1-chloro-2-fluoro-3-nitro-5-(trifluoromethyl)-
• J-000456
• SCHEMBL1531127
• AT37202
• PS-10475

• MDL： MFCD00674108
• Inchi： 1S/C7H2ClF4NO2/c8-4-1-3(7(10,11)12)2-5(6(4)9)13(14)15/h1-2H
• InChI Key： JVOKKJHIEVEFEB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C(F)(F)F)C=1)[N+](=O)[O-])F
• BRN： 5436538

Computed Properties

• Exact Mass: 242.97100
• Monoisotopic Mass: 242.971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.607 g/mL at 25 °C(lit.)
• Melting Point: 200 °C (lit.)
• Boiling Point: 200 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.482(lit.)
• PSA: 45.82000
• LogP: 3.92930
• Solubility: Insoluble in water

3-Chloro-4-fluoro-5-nitrobenzotrifluoride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2306
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36/37/39-S45-S36-S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/38
• Packing Group：III
• Safety Term：6.1